Cas no 760-99-6 (1,1,2-Trifluorooct-1-ene)

1,1,2-Trifluorooct-1-ene structure
1,1,2-Trifluorooct-1-ene structure
Product Name:1,1,2-Trifluorooct-1-ene
CAS No:760-99-6
MF:C8H13F3
MW:166.184033155441
CID:982387
PubChem ID:2760788
Update Time:2025-04-20

1,1,2-Trifluorooct-1-ene Chemical and Physical Properties

Names and Identifiers

    • 1,1,2-Trifluorooct-1-ene
    • QLMNBUGTGFMBBM-UHFFFAOYSA-N
    • 760-99-6
    • AKOS006346705
    • MFCD00156066
    • DTXSID50375351
    • 1,1,2-Trifluoro-1-octene
    • SCHEMBL1268926
    • Inchi: 1S/C8H13F3/c1-2-3-4-5-6-7(9)8(10)11/h2-6H2,1H3
    • InChI Key: QLMNBUGTGFMBBM-UHFFFAOYSA-N
    • SMILES: F/C(=C(/F)\F)/CCCCCC

Computed Properties

  • Exact Mass: 166.09693490g/mol
  • Monoisotopic Mass: 166.09693490g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.977 g/cm3 (20 ºC)
  • Boiling Point: 120.5 ºC
  • Flash Point: 36.2±6.4 ºC,
  • Refractive Index: 1.3770 (589.3 nm 20 ºC)
  • Solubility: Insuluble (4.2E-3 g/L) (25 ºC),
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